N-(4-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride

• IUPAC Name: N-(4-fluorophenyl)-2-[isoquinolin-5-ylsulfonyl(methyl)amino]acetamide;hydrochloride
• InChI: InChI=1S/C18H16FN3O3S.ClH/c1-22(12-18(23)21-15-7-5-14(19)6-8-15)26(24,25)17-4-2-3-13-11-20-10-9-16(13)17;/h2-11H,12H2,1H3,(H,21,23);1H
• InChI Key: ADKWNZJYAQPBEI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=C(C=C1)F)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl
• Molecular Formula: C18H17ClFN3O3S
• Molecular Weight: 409.9 g/mol

Description

N-(4-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as AQ-RA 741, and it belongs to the class of sulfonamides. AQ-RA 741 has been synthesized using various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Cytotoxic Activity

Sulfonamide derivatives have been synthesized and screened for their anticancer activity against various cancer cell lines, including breast and colon cancer. For instance, certain sulfonamide compounds have demonstrated potent cytotoxicity against breast cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Ghorab et al., 2015).

Structural and Binding Studies

Research into amide-containing isoquinoline derivatives has shed light on their structural aspects and properties, including the formation of gels and crystalline solids with different acids. These studies can provide valuable insights into the molecular interactions and potential applications of similar compounds in material science and drug development (Karmakar et al., 2007).

Antiepileptic Drug Development

Optimization of sulfonamide compounds has led to the identification of new candidates for broad-spectrum antiepileptic drugs (AEDs). This research focuses on finding alternatives to sulfonamide groups to improve the pharmacokinetic profile and metabolic stability, highlighting the potential of sulfonamide derivatives in neurological disorder treatments (Tanaka et al., 2019).

Fluorescence and Sensing Applications

Compounds based on sulfonamide derivatives, especially those involving quinoline and isoquinoline moieties, have been studied for their fluorescent properties. These compounds have potential applications in developing fluorescent sensors and imaging agents, contributing to research in areas such as biochemistry and materials science (Zhang et al., 2011).